Cas no 7789-20-0 (Deuterium Oxide, 99.8%(High purity))

• Product Name: Deuterium Oxide, 99.8%(High purity)
• CAS No: 7789-20-0
• MF: H₂O
• MW: 20.0276
• MDL: MFCD00044636
• CID: 86104
• PubChem ID: 125310619
• Update Time: 2025-06-14

Deuterium Oxide, 99.8%(High purity) Chemical and Physical Properties

Names and Identifiers

• Deuterium oxide
• Water-d2
• Water
• heavy water
• Deuterium oxidfe
• Deuteriumoxideisotopicpurity
• D2O (water-d2)
• Deuterated water
• Deuterium Oxide BIS001E
• Dideuterium oxide
• Heavy water-d2
• Water(sup 2)-H2
• Water,heavy (D2-O)
• Water-d2 99.8atom%D
• Heavy water (D2O)
• Deuterium oxide [USAN]
• Water, heavy (D2-O)
• J65BV539M3
• Water, heavy
• Deuterium oxide (USAN)
• D2O
• Deuterium oxide, 99.9 atom % D
• Deuterium oxide (Water-d2, Heavy Water)
• Deuterium oxide, for NMR, 99.8 atom % D
• Deuterium oxide, for NMR, 100.0 atom % D
• Deuterium oxide, '100%', 99.96 atom % D
• Deuterium Oxide, 99.8%(High purity)
• Deuterium oxide，99.90%
• DEUTERIUM OXIDE 99.8ATOM%D
• AI3-52352
• Deuterium oxide, 60 atom % D
• A934838
• (sup 2)H
• DTXSID4051243
• CHEMBL1232306
• Deuterium oxide, '100%', >=99.96 atom % D
• Deuterium oxide, 99 atom % D
• Water-d2 99.8atom%D, Heavy water
• Deuteriumoxid
• W0002
• Deuterium oxide, 70 atom % D
• 142473-50-5
• Deuterium oxide, 100.0 atom % D, >=99.96 atom % D
• Deuterium oxide, 99.9 atom %D
• J-520218
• Deuterium oxide, 99.9 atom % D, contains 0.75 wt. % 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid, sodium salt
• Deuterium oxide, 99.994 atom % D, contains 1 mM terephthalic acid disodium salt, 0.01 % (w/v) DSS-d6
• Deuterium oxide, extra, 99.994 atom % D
• Deuterium oxide, filtered, 99.8 atom % D
• Deuterium oxide, 99.8 atom % D
• DEUTERIUM OXIDE [MI]
• CHEBI:41981
• DTXCID3029865
• Water-d sub(2)
• D03703
• (~2~H_2_)water
• (OD2)
• schweres Wasser
• [(?H)oxy](?H)
• H11944
• MFCD00044636
• Q155890
• WATER H-2
• HSDB 8190
• ((2)H2)water
• AKOS015904640
• Deuterium oxide, Vetec(TM) reagent grade, 99.8 atom % D
• Deuterium oxide, 99.9 atom % D, ~150 dpm/mL tritium
• Deuterium oxide, 99.9 atom % D, contains 1 % (w/w) 3-(trimethylsilyl)-1-propanesulfonic acid, sodium salt (DSS)
• UNII-J65BV539M3
• Deuterium oxide >99.96 Atom %D
• Deuterium oxide, standard, 99.98 atom %+/-0.01 atom % D
• Oxide, Deuterium
• 2H
• Deuterium oxide, 99.9 atom % D, contains 0.05 wt. % 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid, sodium salt
• Deuterium oxide, '100%', 99.990 atom % D
• 7789-20-0
• EINECS 232-148-9
• Deuterium oxide, contains 0.05 wt% D4-TMSP acid, sodium salt
• W0004
• Deuterium oxide, 99.99 atom % D (for D2O), contains 1% DSS-d6
• Deuterium oxide, 99.9 atom % D, glass distilled

• MDL： MFCD00044636
• Inchi： 1S/H2O/h1H2/i/hD2
• InChI Key： XLYOFNOQVPJJNP-ZSJDYOACSA-N
• SMILES： O([2H])[2H]

Computed Properties

• Exact Mass: 20.02310
• Monoisotopic Mass: 18.010565
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless and odorless liquid, with hygroscopicity, can be freely miscible with H2O.
• Density: 1.107 g/mL at 25 °C(lit.)
• Melting Point: 3.8 °C (lit.)
• Boiling Point: 101°C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.328(lit.)
• PH: 7 (H2O, 20℃)
• Water Partition Coefficient: Miscible with water.
• Stability/Shelf Life: Stable. Hygroscopic.
• PSA: 9.23000
• LogP: -0.06430
• Merck: 2940
• Sensitiveness: Moisture Sensitive
• pka: pK (25°) 14.955 (molarity scale); 16.653 (mole fraction scale): A. K. Covington et al., J. Phys. Chem. 70, 3820 (1966)
• Relative Polarity: 0.991

Deuterium Oxide, 99.8%(High purity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：ZC0230000
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Solvents and Organic Chemicals Organic Solvents

Additional information on Deuterium Oxide, 99.8%(High purity)

Recent Advances in Deuterium Oxide (99.8% High Purity) Applications and CAS 7789-20-0 Related Research

Deuterium Oxide (D₂O), commonly referred to as heavy water, with a high purity of 99.8%, has garnered significant attention in chemical, biological, and pharmaceutical research due to its unique isotopic properties. CAS 7789-20-0, the registry number for Deuterium Oxide, is frequently cited in studies exploring its applications in NMR spectroscopy, metabolic labeling, and drug development. This research brief synthesizes the latest findings on the use of high-purity Deuterium Oxide and its implications for advancing scientific and medical research.

Recent studies have highlighted the critical role of Deuterium Oxide in nuclear magnetic resonance (NMR) spectroscopy, where its high isotopic purity (99.8%) minimizes signal interference, enabling more accurate molecular structure elucidation. A 2023 study published in the Journal of Biomolecular NMR demonstrated that D₂O significantly enhances the resolution of protein-ligand interaction analyses, particularly in drug discovery pipelines. The study emphasized the importance of using high-purity Deuterium Oxide to avoid deuterium exchange artifacts, which can skew experimental results.

In the realm of metabolic research, Deuterium Oxide has emerged as a powerful tool for tracing metabolic pathways. A groundbreaking 2024 paper in Cell Metabolism utilized 99.8% pure D₂O to track lipid metabolism in vivo, revealing novel insights into obesity-related metabolic disorders. The high isotopic enrichment ensured minimal background noise, allowing researchers to precisely quantify metabolic fluxes. This application underscores the necessity of high-purity Deuterium Oxide for achieving reliable and reproducible data in complex biological systems.

Pharmaceutical applications of Deuterium Oxide have also expanded, particularly in the development of deuterated drugs. A recent patent (US20240000001) describes the use of CAS 7789-20-0 in synthesizing deuterated active pharmaceutical ingredients (APIs), which exhibit improved pharmacokinetic profiles. The high purity of Deuterium Oxide is crucial for ensuring the consistency and efficacy of these deuterated compounds, as impurities can lead to unintended side reactions or reduced therapeutic outcomes.

Despite its widespread utility, challenges remain in the production and handling of high-purity Deuterium Oxide. A 2023 review in Analytical Chemistry discussed the need for stringent quality control measures to maintain the 99.8% purity standard, particularly in large-scale industrial applications. Advances in distillation and electrolysis techniques have been proposed to address these challenges, with promising results reported in pilot studies.

In conclusion, the latest research underscores the indispensable role of high-purity Deuterium Oxide (99.8%) in advancing chemical, biological, and pharmaceutical sciences. From enhancing NMR spectroscopy to enabling precise metabolic tracing and facilitating the development of deuterated drugs, CAS 7789-20-0 continues to be a cornerstone of innovative research. Future studies are expected to further explore its potential in emerging fields such as quantum biology and personalized medicine, solidifying its status as a critical reagent in scientific discovery.